Cas no 2229621-19-4 (tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate
• CAS No: 2229621-19-4
• MF: C₁₅H₁₈F₄N₂O₂
• MW: 334.309237957001
• CID: 5854451
• PubChem ID: 165825652
• Update Time: 2025-11-01

tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate
• 2229621-19-4
• EN300-1875536

• Inchi： 1S/C15H18F4N2O2/c1-15(2,3)23-14(22)21-5-4-20-10(7-21)8-6-9(16)12(18)13(19)11(8)17/h6,10,20H,4-5,7H2,1-3H3
• InChI Key： LVBWWROJHFKONA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1CN(C(=O)OC(C)(C)C)CCN1)F)F)F

Computed Properties

• Exact Mass: 334.13044047g/mol
• Monoisotopic Mass: 334.13044047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate

Introduction to tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate (CAS No. 2229621-19-4)

Tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate (CAS No. 2229621-19-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a tetrafluorophenyl moiety, and a piperazine ring. These structural elements contribute to its potential utility in various biological and medicinal applications.

The synthesis of tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research and development purposes. The use of advanced techniques such as transition-metal catalysis and microwave-assisted synthesis has significantly improved the efficiency and scalability of its production.

In terms of its chemical properties, tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate exhibits excellent stability under a wide range of conditions. The tert-butyl group provides steric protection to the piperazine ring, enhancing its resistance to degradation. The tetrafluorophenyl moiety imparts unique electronic properties to the molecule, which can influence its interactions with biological targets. These properties make it a valuable candidate for the development of novel pharmaceuticals.

The biological activity of tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated its ability to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. Additionally, it has shown promise as an inhibitor of specific kinases involved in cancer cell proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential.

The potential applications of tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate extend beyond traditional pharmaceuticals. It has also shown promise in the development of diagnostic tools and imaging agents due to its unique chemical properties. For example, its ability to selectively bind to specific receptors makes it a valuable candidate for use in positron emission tomography (PET) imaging studies.

In conclusion, tert-butyl 3-(2,3,4,5-tetrafluorophenyl)piperazine-1-carboxylate (CAS No. 2229621-19-4) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutics and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for practical use.